Cas no 1355201-90-9 (Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate)

• Product Name: Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate
• CAS No: 1355201-90-9
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5060518
• Update Time: 2025-06-09

Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate
• 6-(3,4-Dihydro-1H-isoquinolin-2-yl)-nicotinic acid methyl ester

• Inchi： 1S/C16H16N2O2/c1-20-16(19)13-6-7-15(17-10-13)18-9-8-12-4-2-3-5-14(12)11-18/h2-7,10H,8-9,11H2,1H3
• InChI Key： ZOGYDSBTGXSKKO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate

Comprehensive Overview of Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate (CAS No. 1355201-90-9)

Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate (CAS No. 1355201-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS number, belongs to the class of nicotinate derivatives and features a dihydroisoquinoline moiety. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for novel heterocyclic compounds like Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate has surged, driven by advancements in medicinal chemistry and computational drug design. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in cancer therapy and neurodegenerative disease research. The compound's ester functionality and aromatic nitrogen atoms contribute to its versatility in synthetic pathways, making it a valuable intermediate for structure-activity relationship (SAR) studies.

From a synthetic perspective, Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate is typically prepared through multistep organic reactions, including Pd-catalyzed cross-coupling or nucleophilic substitution. Its CAS registry number (1355201-90-9) ensures precise identification in chemical databases, which is critical for patent applications and regulatory compliance. The compound's physicochemical properties, such as solubility and stability, are also key considerations for formulation scientists working on bioavailability enhancement.

The growing interest in Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate aligns with broader trends in precision medicine and targeted drug delivery. Online searches for terms like "nicotinate derivatives in drug discovery" or "dihydroisoquinoline applications" reflect the compound's relevance in contemporary research. Additionally, its potential role in epigenetic modulation and signal transduction pathways has sparked discussions in scientific forums and academic publications.

For laboratories and manufacturers, sourcing high-purity Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate (CAS No. 1355201-90-9) is essential for reproducible results. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. As the scientific community continues to explore its applications, this compound remains a subject of active investigation in high-throughput screening and lead optimization projects.

In summary, Methyl 6-(3,4-dihydroisoquinolin-2(1H)-yl)nicotinate represents a compelling example of how heterocyclic chemistry contributes to modern therapeutics. Its CAS number (1355201-90-9) serves as a unique identifier for researchers navigating the complexities of chemical libraries and drug development pipelines. With ongoing studies shedding light on its mechanistic roles, this compound is poised to remain a focal point in innovative pharmaceutical research.